Cas no 890098-65-4 (4-Cyano-3'-iodobenzophenone)

4-Cyano-3'-iodobenzophenone is a versatile organic compound characterized by its distinct functional groups: a cyano substituent at the 4-position and an iodine atom at the 3'-position of the benzophenone scaffold. This structure confers utility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The iodine moiety facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing cyano group enhances reactivity in nucleophilic substitutions. Its crystalline form ensures consistent purity, making it suitable for precise applications. The compound’s stability under standard conditions and compatibility with diverse reaction conditions underscore its value in research and industrial synthesis.

4-Cyano-3'-iodobenzophenone structure

Product Name:4-Cyano-3'-iodobenzophenone

CAS No:890098-65-4

MF:C₁₄H₈INO

MW:333.123895645142

MDL:MFCD02260429

CID:1067951

PubChem ID:24722848

Update Time:2025-06-10

4-Cyano-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3'-iodobenzophenone
- 4-(3-iodobenzoyl)benzonitrile
- DTXSID30641541
- MFCD02260429
- AKOS016018395
- 890098-65-4
- MDL： MFCD02260429
- Inchi： 1S/C14H8INO/c15-13-3-1-2-12(8-13)14(17)11-6-4-10(9-16)5-7-11/h1-8H
- InChI Key： IFJKUYPPLVHWGX-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

Exact Mass: 332.96500
Monoisotopic Mass: 332.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86000
LogP: 3.39388

4-Cyano-3'-iodobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C066365-250mg	4-Cyano-3'-iodobenzophenone	890098-65-4		250mg	$ 290.00	2022-06-06
TRC	C066365-500mg	4-Cyano-3'-iodobenzophenone	890098-65-4		500mg	$ 480.00	2022-06-06
abcr	AB361811-1 g	4-Cyano-3'-iodobenzophenone, 97%; .	890098-65-4	97%	1g	€615.50	2023-04-26
abcr	AB361811-2 g	4-Cyano-3'-iodobenzophenone, 97%; .	890098-65-4	97%	2g	€1065.20	2023-04-26
Fluorochem	201676-1g	4-Cyano-3'-iodobenzophenone	890098-65-4	97%	1g	￡340.00	2022-03-01
Fluorochem	201676-2g	4-Cyano-3'-iodobenzophenone	890098-65-4	97%	2g	￡624.00	2022-03-01
Fluorochem	201676-5g	4-Cyano-3'-iodobenzophenone	890098-65-4	97%	5g	￡1120.00	2022-03-01
abcr	AB361811-1g	4-Cyano-3'-iodobenzophenone, 97%; .	890098-65-4	97%	1g	€614.70	2025-04-15
abcr	AB361811-2g	4-Cyano-3'-iodobenzophenone, 97%; .	890098-65-4	97%	2g	€1064.00	2025-04-15
abcr	AB361811-5g	4-Cyano-3'-iodobenzophenone, 97%; .	890098-65-4	97%	5g	€1843.90	2025-04-15